Cas no 885963-39-3 (3-(3,4-Difluorophenyl)benzoic acid)

• Product Name: 3-(3,4-Difluorophenyl)benzoic acid
• CAS No: 885963-39-3
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD03839977
• CID: 711999
• PubChem ID: 40424086
• Update Time: 2025-04-19

3-(3,4-Difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3',4'-difluoro-
• 3-Biphenyl-3',4'-difluoro-carboxylic acid
• 3-Biphenyl-3',4'-difluorocarboxylic acid
• 3-(3,4-difluorophenyl)benzoic acid
• 885963-39-3
• 3',4'-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• EN300-5576087
• SCHEMBL13137668
• AKOS010254926
• AS-41877
• CS-0171088
• MFCD03839977
• DTXSID40654127
• 3',4'-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• 3-(3,4-Difluorophenyl)benzoic acid

• MDL： MFCD03839977
• Inchi： 1S/C13H8F2O2/c14-11-5-4-9(7-12(11)15)8-2-1-3-10(6-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： AMNVOFVBUORNRG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 234.04923582g/mol
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

3-(3,4-Difluorophenyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives